Cas no 31162-25-1 (1,1'-Biphenyl, 4-(isothiocyanatomethyl)-)

• Product Name: 1,1'-Biphenyl, 4-(isothiocyanatomethyl)-
• CAS No: 31162-25-1
• MF: C₁₄H₁₁NS
• MW: 225.308841943741
• MDL: MFCD09025721
• CID: 1445994
• PubChem ID: 24946387
• Update Time: 2025-04-24

1,1'-Biphenyl, 4-(isothiocyanatomethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4-(isothiocyanatomethyl)-
• AKOS015840524
• QRVWCRZNUFESFR-UHFFFAOYSA-N
• 4-Phenylbenzyl isothiocyanate
• 31162-25-1
• SCHEMBL4780951
• MFCD09025721
• 1-(isothiocyanatomethyl)-4-phenylbenzene

• MDL： MFCD09025721
• Inchi： 1S/C14H11NS/c16-11-15-10-12-6-8-14(9-7-12)13-4-2-1-3-5-13/h1-9H,10H2
• InChI Key： QRVWCRZNUFESFR-UHFFFAOYSA-N
• SMILES： S=C=NCC1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 225.06133
• Monoisotopic Mass: 225.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• PSA: 12.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 1,1'-Biphenyl, 4-(isothiocyanatomethyl)-

1,1'-Biphenyl, 4-(isothiocyanatomethyl)- (CAS No. 31162-25-1): A Comprehensive Overview

1,1'-Biphenyl, 4-(isothiocyanatomethyl)- (CAS No. 31162-25-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This compound, also known as 4-(isothiocyanatomethyl)-1,1'-biphenyl, belongs to the biphenyl family and features an isothiocyanate functional group, which makes it particularly valuable in various scientific and industrial fields.

The molecular structure of 1,1'-Biphenyl, 4-(isothiocyanatomethyl)- consists of two phenyl rings connected by a single bond, with an isothiocyanatomethyl group attached to the fourth carbon of one of the rings. This configuration imparts the compound with distinct reactivity, making it a useful intermediate in organic synthesis. Researchers and chemists often explore its potential in creating more complex molecules, particularly in the development of fluorescent probes and bioconjugation agents.

One of the most notable applications of CAS No. 31162-25-1 is in the field of biomedical research. The isothiocyanate group is highly reactive towards amines, allowing for the efficient labeling of proteins, peptides, and other biomolecules. This property is leveraged in techniques such as fluorescence microscopy and immunoassays, where precise molecular tagging is crucial. Recent advancements in cancer research have also highlighted the role of this compound in developing targeted therapies and diagnostic tools.

In addition to its biomedical applications, 4-(isothiocyanatomethyl)-1,1'-biphenyl is increasingly used in material science. Its ability to form stable covalent bonds with other molecules makes it an excellent candidate for modifying surface properties of materials. For instance, it has been employed in the functionalization of nanoparticles and polymers, enhancing their compatibility with biological systems. This has opened new avenues in the design of smart materials and drug delivery systems.

The synthesis of 1,1'-Biphenyl, 4-(isothiocyanatomethyl)- typically involves multi-step organic reactions, starting from readily available precursors. Key steps often include the introduction of the isothiocyanate group via reaction with thiophosgene or its derivatives. Given the growing demand for this compound, researchers are continually optimizing synthetic routes to improve yield and purity, ensuring its availability for high-end applications.

From a commercial perspective, the market for CAS No. 31162-25-1 is expanding, driven by its rising use in pharmaceuticals and biotechnology. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of academic and industrial clients. Its role in green chemistry initiatives is also being explored, as scientists seek sustainable methods for its production and application.

Safety and handling of 1,1'-Biphenyl, 4-(isothiocyanatomethyl)- are critical considerations due to the reactivity of the isothiocyanate group. Proper storage conditions, such as keeping the compound in a cool, dry place under inert atmosphere, are essential to maintain its stability. Users are advised to consult Material Safety Data Sheets (MSDS) and follow standard laboratory protocols to ensure safe handling.

Looking ahead, the future of 4-(isothiocyanatomethyl)-1,1'-biphenyl appears promising, with ongoing research uncovering new potential uses. Its integration into advanced diagnostics and therapeutic agents is particularly exciting, as it aligns with the global trend towards personalized medicine. Furthermore, its utility in nanotechnology and bioengineering is expected to grow, solidifying its position as a valuable tool in modern science.

For those seeking more information about 1,1'-Biphenyl, 4-(isothiocyanatomethyl)-, numerous scientific databases and publications provide detailed insights into its properties and applications. Whether you are a researcher, a manufacturer, or simply curious about this compound, understanding its capabilities can open doors to innovative solutions in your field of interest.